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Compound of Interest

Compound Name: CP-91149

Cat. No.: B1669576

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability and storage of CP-91149,
a potent inhibitor of glycogen phosphorylase (GP). Adherence to these guidelines is crucial for
ensuring the compound's integrity and obtaining reliable experimental results.

Introduction to CP-91149

CP-91149 is a selective inhibitor of glycogen phosphorylase, the key enzyme in glycogenolysis.
[1][2] It has been investigated for its potential in the treatment of Type Il diabetes due to its
ability to lower blood glucose by inhibiting hepatic glycogen breakdown.[3][4] CP-91149 inhibits
human liver glycogen phosphorylase a (HLGPa) with an IC50 of 0.13 uM in the presence of
glucose.[4][5] The compound is also known to inhibit muscle and brain isoforms of glycogen
phosphorylase.[5][6] Its mechanism involves the allosteric inhibition of GP, which promotes the
conversion of the active, phosphorylated 'a’ form to the inactive, dephosphorylated 'b' form,
thereby increasing glycogen synthesis.[7][8]

Physicochemical Properties
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Property Value

5-chloro-N-[(1S,2R)-3-(dimethylamino)-2-
Chemical Name hydroxy-3-oxo-1-(phenylmethyl)propyl]-1H-
indole-2-carboxamide

CAS Number 186392-40-5[2][5]
Molecular Formula C21H22CIN303[2][5]
Molecular Weight 399.87 g/mol [1][2]
Appearance Crystalline solid[5]
Purity =>98%][5]

Recommended Storage Conditions

Proper storage of CP-91149 is essential to maintain its stability and ensure its efficacy in
experimental settings. The following table summarizes the recommended storage conditions for
both the solid compound and its solutions.

Storage .
Form Duration Notes
Temperature
Can be stored for up
. to 3 years.[1][2] Some
Solid (Powder) -20°C > 4 years[5]
sources suggest 2
years at 4°C.[9]
For shorter-term
4°C 2 years[9]
storage.
Recommended for
In Solvent (Stock
] -80°C 1 year[1][2] long-term storage of
Solutions) )
solutions.
Suitable for short-term
-20°C 1 month[1][7][10] storage of aliquoted

solutions.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.targetmol.com/compound/CP-91149
https://www.caymanchem.com/product/17709
https://www.targetmol.com/compound/CP-91149
https://www.caymanchem.com/product/17709
https://www.selleckchem.com/products/cp-91149.html
https://www.targetmol.com/compound/CP-91149
https://www.caymanchem.com/product/17709
https://www.caymanchem.com/product/17709
https://www.benchchem.com/product/b1669576?utm_src=pdf-body
https://www.caymanchem.com/product/17709
https://www.selleckchem.com/products/cp-91149.html
https://www.targetmol.com/compound/CP-91149
https://immunomart.com/product/cp-91149/
https://immunomart.com/product/cp-91149/
https://www.selleckchem.com/products/cp-91149.html
https://www.targetmol.com/compound/CP-91149
https://www.selleckchem.com/products/cp-91149.html
https://www.medchemexpress.com/cp-91149.html
https://www.dcchemicals.com/coa/COA_DC40765.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Shipping: CP-91149 is typically shipped at room temperature in its solid form.[2][5]

Preparation of Stock Solutions

CP-91149 is soluble in organic solvents such as DMSO and DMF.[5]

DMSO: Soluble at concentrations up to 80 mg/mL (200.06 mM).[1] It is recommended to use
fresh DMSO as moisture can reduce solubility.[1] For in vivo studies, a common vehicle is a

mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, achieving a solubility

of at least 2.5 mg/mL.[7]

DMF: Soluble at 25 mg/mL.[5]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Equilibrate the vial of CP-91149 powder to room temperature for at least one hour before
opening.[10]

Weigh out the desired amount of CP-91149 powder using a calibrated analytical balance.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of 10
mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.9987 mg of CP-
91149 in 1 mL of DMSO.

Vortex or sonicate the solution to ensure complete dissolution. If precipitation occurs, gentle
warming can be applied.[7]

Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

[1]

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1][2]

Signaling Pathway of CP-91149 in Glycogen
Metabolism

CP-91149 directly targets glycogen phosphorylase to modulate glycogen metabolism. The

diagram below illustrates its mechanism of action.
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Caption: Mechanism of action of CP-91149 on glycogen metabolism.

Protocol for Stability Assessment of CP-91149

This protocol outlines a general procedure for conducting long-term and accelerated stability
studies for CP-91149, which can be adapted for specific research or developmental needs.

Objective

To evaluate the stability of CP-91149 under defined storage conditions over a specified period.

Materials
« CP-91149 (solid)

 HPLC-grade solvents (e.g., acetonitrile, water, methanol)
o Calibrated analytical balance

e pH meter

 Stability chambers/ovens

o HPLC system with a suitable detector (e.g., UV-Vis)

o Validated HPLC method for purity and degradation product analysis

Experimental Workflow for Stability Testing
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Caption: Workflow for CP-91149 stability testing.
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Procedure

1. Initial Analysis (T=0):

o Perform a complete analysis of the initial batch of CP-91149.

o Appearance: Record the physical state, color, and any visible characteristics.

o Purity: Determine the purity using a validated HPLC method.

o Degradation Products: Quantify any existing impurities or degradation products.

» Moisture Content: Determine the water content using Karl Fischer titration, if applicable.
2. Sample Storage:

e Long-Term Stability: Store aliquots of the solid compound and prepared solutions at the
recommended long-term storage condition (-20°C).

o Accelerated Stability: To predict long-term stability and to evaluate the effect of short-term
excursions from recommended storage conditions, store aliquots at an elevated temperature
and humidity (e.g., 40°C + 2°C / 75% RH + 5% RH).

3. Timepoint Testing:

o At specified time intervals (e.g., 1, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 1, 2, 3,
and 6 months for accelerated), withdraw samples from each storage condition.

o Allow the samples to equilibrate to room temperature before analysis.

o Perform the same set of analytical tests as in the initial analysis (Appearance, Purity,
Degradation Products).

4. Data Analysis and Reporting:
o Compile the data from all timepoints in a tabular format.

» Analyze for any trends in purity decrease or degradation product increase over time.
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e Based on the data, establish a re-test date or shelf-life for CP-91149 under the tested
storage conditions.

Summary of Stability Data Presentation

The following table is a template for summarizing the stability data for CP-91149.

Total
Storage . . Purity (%) by .
. Timepoint Appearance Degradation
Condition HPLC
Products (%)

-20°C 0 Conforms 99.8 0.2

3 Months

6 Months

12 Months

24 Months

36 Months

40°C / 75% RH 0 Conforms 99.8 0.2

1 Month

3 Months

6 Months

By following these guidelines and protocols, researchers can ensure the quality and reliability
of their studies involving CP-91149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CP-91149: Stability
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669576#cp-91149-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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